N-(3-chloro-4-methylphenyl)-2-((6,8-dimethyl-5,7-dioxo-2-propyl-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-(1,3-dimethyl-2,4-dioxo-7-propylpyrimido[4,5-d]pyrimidin-5-yl)sulfanylacetamide
• InChI: InChI=1S/C20H22ClN5O3S/c1-5-6-14-23-17-16(19(28)26(4)20(29)25(17)3)18(24-14)30-10-15(27)22-12-8-7-11(2)13(21)9-12/h7-9H,5-6,10H2,1-4H3,(H,22,27)
• InChI Key: TYLFNXWVBZATAI-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC2=C(C(=N1)SCC(=O)NC3=CC(=C(C=C3)C)Cl)C(=O)N(C(=O)N2C)C
• Molecular Formula: C20H22ClN5O3S
• Molecular Weight: 447.9 g/mol

Description

N-(3-chloro-4-methylphenyl)-2-((6,8-dimethyl-5,7-dioxo-2-propyl-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H22ClN5O3S and its molecular weight is 447.94. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Research has led to the synthesis of novel heterocyclic compounds derived from N-(3-chloro-4-methylphenyl)-2-((6,8-dimethyl-5,7-dioxo-2-propyl-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide. These compounds have shown potential as anti-inflammatory and analgesic agents, showcasing the versatility of this chemical framework in medicinal chemistry. The synthesis involves novel methodologies, highlighting the compound's utility in generating diverse heterocyclic structures with significant biological activities (Abu‐Hashem et al., 2020).

Antimicrobial Activity

Further investigations into the derivatives of this compound have demonstrated significant antimicrobial activity. These studies underline the compound's role in the development of new antimicrobial agents, which is crucial given the rising challenge of antibiotic resistance. The exploration of these compounds' antimicrobial properties has provided valuable insights into their potential therapeutic applications (Hossan et al., 2012).

Anti-inflammatory Applications

The compound and its derivatives have been explored for their anti-inflammatory properties. Research has synthesized various derivatives demonstrating notable anti-inflammatory activity, contributing to the development of new therapeutic agents for treating inflammation-related disorders. This research avenue emphasizes the compound's potential in synthesizing novel anti-inflammatory drugs, expanding its utility in pharmacological applications (Amr et al., 2007).